Cas no 76535-41-6 (Hentetracontane, 13,17-dimethyl-)
76535-41-6 structure
Product Name:Hentetracontane, 13,17-dimethyl-
CAS No:76535-41-6
MF:C43H88
MW:605.158834457397
CID:537619
PubChem ID:71403503
Update Time:2025-04-19
Hentetracontane, 13,17-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Hentetracontane, 13,17-dimethyl-
- 13,17-dimethylhentetracontane
- 76535-41-6
- DTXSID80824408
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- Inchi: 1S/C43H88/c1-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-27-28-30-32-34-36-39-43(4)41-37-40-42(3)38-35-33-31-29-16-14-12-10-8-6-2/h42-43H,5-41H2,1-4H3
- InChI Key: RLCIWYUQLLPKJJ-UHFFFAOYSA-N
- SMILES: C(C)(CCCCCCCCCCCCCCCCCCCCCCCC)CCCC(C)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 604.68860281g/mol
- Monoisotopic Mass: 604.68860281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 43
- Rotatable Bond Count: 38
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 22.9
- Topological Polar Surface Area: 0Ų
Hentetracontane, 13,17-dimethyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
76535-41-6 (Hentetracontane, 13,17-dimethyl-) Related Products
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